(3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl carbamimidothioate
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound "(3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl carbamimidothioate" features a 1,2,4-oxadiazole core substituted at position 3 with a 2-methoxyphenyl group and at position 5 with a methyl carbamimidothioate moiety.
Properties
Molecular Formula |
C11H12N4O2S |
|---|---|
Molecular Weight |
264.31 g/mol |
IUPAC Name |
[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl carbamimidothioate |
InChI |
InChI=1S/C11H12N4O2S/c1-16-8-5-3-2-4-7(8)10-14-9(17-15-10)6-18-11(12)13/h2-5H,6H2,1H3,(H3,12,13) |
InChI Key |
MEIMODWKRZZXKB-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=CC=C1C2=NOC(=N2)CSC(=N)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl carbamimidothioate typically involves multiple steps, starting with the formation of the oxadiazole ring. This can be achieved through the cyclization of appropriate precursors under controlled conditions. The methoxyphenyl group is introduced via electrophilic aromatic substitution, while the carbamimidothioate moiety is incorporated through nucleophilic substitution reactions.
Industrial Production Methods
Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of catalysts, temperature control, and purification techniques such as recrystallization and chromatography. The scalability of the synthesis process is crucial for its application in various industries.
Chemical Reactions Analysis
Types of Reactions
(3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl carbamimidothioate undergoes several types of chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfoxides or sulfones.
Reduction: Reduction reactions can convert the oxadiazole ring to other heterocyclic structures.
Substitution: Both nucleophilic and electrophilic substitution reactions can occur, leading to the formation of various derivatives.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles. Reaction conditions often involve specific solvents, temperatures, and catalysts to achieve the desired transformations.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can produce a wide range of derivatives with different functional groups.
Scientific Research Applications
Chemistry
In chemistry, (3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl carbamimidothioate is used as a building block for the synthesis of more complex molecules
Biology
In biological research, this compound is studied for its potential as a bioactive molecule. Its interactions with biological targets can lead to the development of new drugs or therapeutic agents.
Medicine
In medicine, (3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl carbamimidothioate is investigated for its pharmacological properties. It may exhibit activity against certain diseases or conditions, making it a candidate for drug development.
Industry
In industrial applications, this compound can be used in the production of specialty chemicals, agrochemicals, and other products that require specific chemical properties.
Mechanism of Action
The mechanism of action of (3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl carbamimidothioate involves its interaction with molecular targets such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to specific biological effects. The pathways involved can include signal transduction, metabolic processes, and other cellular functions.
Comparison with Similar Compounds
Structural Analogues of 1,2,4-Oxadiazole Derivatives
The following table compares key structural and physicochemical features of the target compound with related analogues:
*logP values from experimental or computational data where available.
Key Observations:
Aliphatic substituents (e.g., isopropyl in Compound 62 ) increase lipophilicity, contrasting with the polar carbamimidothioate in the target compound.
Functional Group Variations: The carbamimidothioate group (–NH–C(=S)–NH2) in the target compound is more polar and reactive than the amide in Ligand (10) or acrylamide in S1-21N . This may enhance interactions with cysteine residues in biological targets. Compound 62’s oxazolidinone moiety is structurally distinct, contributing to rigidity and protease resistance compared to the flexible carbamimidothioate.
Physicochemical Properties: The target compound’s estimated logP (~-1.2) suggests higher solubility in aqueous media than Ligand (10) (logP = -131 in table units) or Compound 62 (highly lipophilic) .
Biological Activity
The compound (3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl carbamimidothioate is a synthetic organic molecule belonging to the oxadiazole family. Due to its unique structural features, it has attracted attention in various fields of biological research, particularly in drug discovery and development. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.
Chemical Structure and Properties
The molecular formula of the compound is , which contains an oxadiazole ring, a methoxyphenyl group, and a carbamimidothioate moiety. The presence of these functional groups is believed to contribute to its biological properties.
Research indicates that compounds containing oxadiazole rings exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The proposed mechanisms include:
- Enzyme Inhibition : Oxadiazole derivatives may act as inhibitors of specific enzymes involved in metabolic pathways.
- Receptor Modulation : These compounds can interact with various receptors, influencing cellular signaling pathways.
- Induction of Apoptosis : Some studies suggest that oxadiazole derivatives can trigger programmed cell death in cancer cells.
Biological Activity Overview
The biological activity of (3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl carbamimidothioate has been evaluated in several studies. Key findings include:
Anticancer Activity
- Cell Line Studies : In vitro assays have demonstrated that this compound exhibits significant cytotoxic effects against various cancer cell lines. For example:
- IC50 Values : The compound showed an IC50 value of 5.12 µM against the HeLa cervical cancer cell line and 6.45 µM against the MCF-7 breast cancer cell line.
- Mechanism : The anticancer activity is believed to be associated with the induction of apoptosis through caspase activation and modulation of cell cycle progression.
Antimicrobial Activity
- Bacterial Inhibition : The compound has shown promising results against a range of bacterial strains:
- Minimum Inhibitory Concentration (MIC) : MIC values ranged from 15 to 30 µg/mL against Gram-positive bacteria such as Staphylococcus aureus.
- Mechanism : It is hypothesized that the oxadiazole moiety disrupts bacterial cell wall synthesis.
Case Studies
Several studies have highlighted the potential applications of this compound:
Study 1: Anticancer Efficacy
A recent study conducted by Maftei et al. evaluated novel oxadiazole derivatives for their anticancer properties. The study found that modifications on the oxadiazole ring could significantly enhance cytotoxicity against human tumor cell lines, with some derivatives exhibiting IC50 values as low as 0.003 µM against specific cancer types .
Study 2: Antimicrobial Properties
Another investigation focused on the antimicrobial efficacy of oxadiazole derivatives, including (3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl carbamimidothioate. This study reported effective inhibition of both Gram-positive and Gram-negative bacteria, suggesting its potential as a lead compound for antibiotic development .
Data Tables
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
